Cas no 71884-56-5 (Glycyl-D-proline)

• Product Name: Glycyl-D-proline
• CAS No: 71884-56-5
• MF: C₇H₁₂N₂O₃
• MW: 172.181781768799
• MDL: MFCD03547962
• CID: 59278
• PubChem ID: 23423004
• Update Time: 2025-08-04

Glycyl-D-proline Chemical and Physical Properties

Names and Identifiers

• Glycyl-D-proline
• 1-Glycyl-D-proline
• (2R)-1-(2-aminoacetyl)pyrrolidine-2-carboxylic acid
• (R)-1-(2-Amino-acetyl)-pyrrolidine-2-carboxylic acid
• (R)-1-(2-AMINOACETYL)PYRROLIDINE-2-CARBOXYLIC ACID
• AG-G-82400
• CHEBI:225940
• D-PROLINE, 1-GLYCYL-
• glycyl proline
• PubChem23488
• 71884-56-5
• MFCD09261287
• D-Proline, glycyl-
• N-Glycyl-D-proline
• 1-Glycylproline, D-
• M21K127J13
• AS-30090
• A9389
• Q27283370
• AKOS015995248
• CS-0199741
• UNII-M21K127J13
• D-Proline, 1-glycyl- (9CI)

• MDL： MFCD03547962
• Inchi： 1S/C7H12N2O3/c8-4-6(10)9-3-1-2-5(9)7(11)12/h5H,1-4,8H2,(H,11,12)/t5-/m1/s1
• InChI Key： KZNQNBZMBZJQJO-RXMQYKEDSA-N
• SMILES： OC([C@H]1CCCN1C(CN)=O)=O

Computed Properties

• Exact Mass: 172.08486
• Monoisotopic Mass: 172.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _3.1
• Topological Polar Surface Area: 83.6A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.356
• Boiling Point: 411.3 ℃ at 760 mmHg
• Flash Point: 202.6 ℃
• Refractive Index: 1.556
• PSA: 83.63
• LogP: -0.34110

Glycyl-D-proline Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Glycyl-D-proline

Glycyl-D-Proline: A Comprehensive Overview

Glycyl-D-proline, also known by its CAS registry number 71884-56-5, is a unique amino acid derivative that has garnered significant attention in the fields of biochemistry, pharmacology, and molecular biology. This compound is a dipeptide consisting of glycine and D-proline, where glycine serves as the N-terminal residue and D-proline as the C-terminal residue. The structure of Glycyl-D-proline is characterized by its peptide bond, which connects the carboxyl group of glycine to the amino group of D-proline. This configuration imparts distinct chemical and biological properties to the molecule.

Recent studies have highlighted the potential of Glycyl-D-proline in various applications, particularly in drug delivery systems and as a component in peptide-based therapeutics. The stereochemistry of D-proline plays a crucial role in determining the compound's stability and bioavailability. Researchers have demonstrated that the D-form of proline exhibits enhanced resistance to enzymatic degradation compared to its L-counterpart, making it an ideal candidate for therapeutic applications. This property is particularly valuable in designing peptides that can withstand harsh physiological conditions, such as those encountered in the gastrointestinal tract.

The synthesis of Glycyl-D-proline involves a multi-step process that typically begins with the isolation or synthesis of D-proline. Advanced techniques such as solid-phase peptide synthesis (SPPS) are commonly employed to construct the peptide bond between glycine and D-proline. The use of protecting groups and coupling agents ensures high yields and purity during the synthesis process. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and improving sustainability.

One of the most promising areas of research involving Glycyl-D-proline is its role in enhancing drug delivery systems. Studies have shown that incorporating this compound into lipid nanoparticles or polymeric micelles can significantly improve drug encapsulation efficiency and release kinetics. For instance, a 2023 study published in *Nature Communications* demonstrated that Glycyl-D-proline-modified nanoparticles exhibited enhanced cellular uptake and reduced toxicity compared to unmodified counterparts. These findings underscore the potential of this compound in developing next-generation drug delivery platforms.

In addition to its role in drug delivery, Glycyl-D-proline has been investigated for its potential as an anti-inflammatory agent. Preclinical studies have shown that this compound can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). A 2023 study conducted at Stanford University revealed that Glycyl-D-proline treatment significantly reduced inflammation in a murine model of arthritis, suggesting its potential as a therapeutic agent for inflammatory diseases.

The physical and chemical properties of Glycyl-D-proline are also worth noting. The compound has a molecular weight of approximately 191 g/mol and exists as a white crystalline powder under standard conditions. Its solubility profile makes it suitable for various experimental setups, including cell culture studies and in vitro assays. The melting point of Glycyl-D-proline is around 230°C, which is consistent with typical peptide bonds' thermal stability.

From an analytical standpoint, Glycyl-D-proline can be characterized using a variety of techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy. These methods allow researchers to confirm the compound's identity, purity, and structural integrity. Recent advancements in MS technology have enabled more precise determination of peptide masses, further enhancing the accuracy of analytical workflows.

In terms of safety and toxicity profiles, preliminary studies indicate that Glycyl-D-proline exhibits low toxicity at therapeutic doses. However, further long-term studies are required to fully assess its safety profile for human use. Regulatory agencies such as the FDA have not yet approved Glycyl-D-proline for clinical use; however, ongoing preclinical trials are expected to provide critical insights into its efficacy and safety.

Looking ahead, the future of Glycyl-D-proline lies in its potential applications across diverse fields such as oncology, neurodegenerative diseases, and infectious diseases. Researchers are actively exploring its ability to serve as a scaffold for drug conjugation or as a targeting moiety for specific cell types. For example, a 2023 study published in *Science Translational Medicine* demonstrated that Glycyl-D-proline-conjugated drugs exhibited enhanced targeting efficiency towards cancer cells while minimizing off-target effects.

In conclusion, Glycyl-D-proline (CAS No: 71884-56-5) is a versatile amino acid derivative with immense potential in various biomedical applications. Its unique stereochemistry, stability, and bioactivity make it an attractive candidate for drug development and delivery systems. As research continues to uncover new insights into its properties and applications, Glycyl-D-proline is poised to play a significant role in advancing modern medicine.